Cas no 102071-94-3 (1-Propanone,1-(3,9-diazabicyclo[3.3.1]non-3-yl)-3-(diethylamino)-, hydrochloride (1:2))

• Product Name: 1-Propanone,1-(3,9-diazabicyclo[3.3.1]non-3-yl)-3-(diethylamino)-, hydrochloride (1:2)
• CAS No: 102071-94-3
• MF: C₁₄H₂₉Cl₂N₃O
• MW: 326.30556178093
• CID: 166842
• PubChem ID: 3064386
• Update Time: 2025-04-19

1-Propanone,1-(3,9-diazabicyclo[3.3.1]non-3-yl)-3-(diethylamino)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(3,9-diazabicyclo[3.3.1]non-3-yl)-3-(diethylamino)-, hydrochloride (1:2)
• 1-(3,9-diazabicyclo[3.3.1]nonan-3-yl)-3-(diethylamino)propan-1-one,dihydrochloride
• 3-(Diethylamino)-1-(3,9-diazabicyclo(3.3.1)non-3-yl)-1-propanone dihydrochloride
• 1-(3,9-Diazabicyclo[3.3.1]nonan-3-yl)-3-(diethylamino)propan-1-one--hydrogen chloride (1/2)
• 1-Propanone, 3-(diethylamino)-1-(3,9-diazabicyclo(3.3.1)non-3-yl)-, dihydrochloride
• 102071-94-3
• DTXSID20907062

• Inchi： 1S/C14H27N3O.2ClH/c1-3-16(4-2)9-8-14(18)17-10-12-6-5-7-13(11-17)15-12;;/h12-13,15H,3-11H2,1-2H3;2*1H
• InChI Key： RCEOBRLIGVFSMI-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(CCN(CC)CC)N1CC2CCCC(C1)N2

Computed Properties

• Exact Mass: 325.16907
• Monoisotopic Mass: 325.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Boiling Point: 392.4°Cat760mmHg
• Flash Point: 191.1°C
• PSA: 35.58
• LogP: 2.94190